Cas no 56421-78-4 (Isothiazole, 3-methyl-5-(3-thienyl)-)

• Product Name: Isothiazole, 3-methyl-5-(3-thienyl)-
• CAS No: 56421-78-4
• MF: C₈H₇NS₂
• MW: 181.27787899971
• CID: 1598827
• Update Time: 2024-09-12

Isothiazole, 3-methyl-5-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 3-methyl-5-(3-thienyl)-

• Inchi： 1S/C8H7NS2/c1-6-4-8(11-9-6)7-2-3-10-5-7/h2-5H,1H3
• InChI Key： PVCXIKUVQZVOFN-UHFFFAOYSA-N
• SMILES： S1C(C2C=CSC=2)=CC(C)=N1

Computed Properties

• Exact Mass: 181.00211

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 178.9±22.0 °C(Predicted)
• PSA: 12.89
• pka: 5.35±0.20(Predicted)